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Compound of Interest

Compound Name: (S)-Azelastine N-Oxide

CAS No.: 1346617-06-8

Cat. No.: B602085

Get Quote

Executive Summary
In the development of (S)-Azelastine—the pharmacologically active enantiomer of the second-

generation antihistamine Azelastine—the control of oxidative impurities is critical for regulatory

compliance (ICH Q3A/B) and product safety. (S)-Azelastine N-Oxide (CAS: 1346617-06-8)

represents a primary degradation product formed via the oxidation of the tertiary amine within

the azepane ring. Unlike hydrolytic degradants, this impurity introduces additional

stereochemical complexity, often presenting as a mixture of diastereomers that challenges

conventional achiral HPLC resolution.

This guide provides a technical deep-dive into the stability profile of (S)-Azelastine N-Oxide,

detailing its formation kinetics, analytical characterization via LC-MS/Q-TOF, and rigorous

protocols for oxidative stress testing.

Chemical Basis of Instability
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(S)-Azelastine contains a hexahydro-1-methyl-1H-azepine moiety.[1] The tertiary nitrogen in

this ring is electron-rich and highly susceptible to electrophilic attack by Reactive Oxygen

Species (ROS), specifically peroxides found in excipients (e.g., povidone, PEG) or atmospheric

oxygen under high-stress conditions.

Stereochemical Implications
The oxidation of (S)-Azelastine does not merely add an oxygen atom; it creates a new center of

chirality at the nitrogen atom (though nitrogen inversion usually prevents isolation of N-chiral

centers, N-oxides are configurationally stable). Consequently, the oxidation of the pure (S)-

enantiomer yields (S)-Azelastine N-Oxide, which may exist as a pair of diastereomers

(syn/anti relative to the azepane ring substituents).

Parent: (S)-Azelastine[2][3]

Transformation:

Result: Formation of polar, hygroscopic N-oxide species with distinct retention times in

Reverse Phase Chromatography (RPC).

Degradation Pathway Diagram
The following diagram illustrates the oxidative pathway and the relationship between the parent

molecule and its N-oxide degradant.

Figure 1: Oxidative Degradation Pathway of (S)-Azelastine to N-Oxide
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Figure 1: Mechanistic pathway showing the susceptibility of the azepane tertiary amine to

oxidative attack, leading to N-oxide formation.[1][2][3][4][5][6][7][8][9][10][11]
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Stability Profile and Stress Testing Data
Forced Degradation Summary
Recent forced degradation studies on Azelastine Hydrochloride have established its sensitivity

profile.[7] While the drug shows resilience to thermal stress, it exhibits significant degradation

under oxidative and photolytic conditions.[12]

Stress
Condition

Reagent /
Condition

Duration
Degradation
Observed

Major Impurity
Identified

Oxidative
30% H₂O₂ at

80°C
2-5 Hours High (>15%)

Azelastine N-

Oxide

Acidic Hydrolysis 1N HCl at 80°C 5 Hours Low (<5%)
Desmethyl

Azelastine

Alkaline

Hydrolysis

1N NaOH at

80°C
5 Hours

Moderate (5-

10%)

Carboxylic Acid

Deriv.

Photolytic
UV Light (254

nm)
24 Hours Moderate Photo-isomers

Thermal 70°C (Dry Heat) 8 Hours Negligible None

Data synthesized from forced degradation studies on Azelastine HCl [1, 2].[4][7][10][12]

Kinetics of N-Oxide Formation
The formation of (S)-Azelastine N-Oxide follows pseudo-first-order kinetics in the presence of

excess peroxide. The reaction rate is pH-dependent; basic conditions enhance the

nucleophilicity of the tertiary amine, thereby accelerating N-oxide formation.

Analytical Methodology: Detection and
Characterization
To accurately quantify (S)-Azelastine N-Oxide, a stability-indicating method (SIM) must be

employed. Standard C18 columns are generally effective, but specific mobile phase modifiers

are required to manage the peak shape of the polar N-oxide.
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Recommended LC-MS/UPLC Protocol
This protocol ensures separation of the N-oxide from the parent peak and other process

impurities.

Instrument: UPLC coupled with Q-TOF-MS (for characterization) or PDA (for routine

release).

Column: Kinetex C18 (100 x 4.6 mm, 2.6 µm) or equivalent.[4][7][12]

Mobile Phase A: 10mM Ammonium Formate (pH 3.0 adjusted with Formic Acid).

Mobile Phase B: Acetonitrile : Methanol (50:50 v/v).

Elution Mode: Isocratic or Gradient (Isocratic 60:40 A:B recommended for routine N-oxide

monitoring).

Flow Rate: 0.8 - 1.0 mL/min.

Detection: UV at 241 nm (Azelastine λmax).[4][12]

MS Parameters: Positive ESI mode; Mass range 100–1000 m/z.

Identification Criteria
Retention Time (RT): The N-oxide is more polar than (S)-Azelastine. Expect the N-oxide to

elute earlier (lower

) than the parent peak in Reverse Phase chromatography.

Mass Shift: Look for a parent ion at [M+H]⁺ + 16 Da.

(S)-Azelastine: ~382.17 m/z

(S)-Azelastine N-Oxide: ~398.17 m/z

Experimental Protocol: Oxidative Stress Study
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This protocol is designed to generate (S)-Azelastine N-Oxide in situ for method validation

(specificity) and to determine the "worst-case" stability limits.

Workflow Diagram

Figure 2: Oxidative Forced Degradation Workflow
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Figure 2: Step-by-step workflow for generating and isolating N-oxide impurities for validation.

Detailed Steps
Preparation: Dissolve 10 mg of (S)-Azelastine HCl in 10 mL of Methanol.
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Stressing: Transfer 5 mL of stock solution to a reflux flask. Add 5 mL of 30% Hydrogen

Peroxide (

).

Incubation: Heat at 80°C for 2 hours. Note: If degradation exceeds 20%, reduce temperature

to 60°C to prevent secondary degradation.

Quenching: Cool to room temperature. Add a stoichiometric excess of Sodium Metabisulfite

solution to neutralize residual peroxide (verify with starch-iodide paper).

Analysis: Dilute to analytical concentration with Mobile Phase and inject immediately.

Control Strategies & Mitigation
To maintain (S)-Azelastine N-Oxide levels below the ICH Q3B qualification threshold (typically

0.15% or 1.0 mg/day intake), the following controls are mandatory:

Excipient Selection: Use "Low Peroxide" grades of Povidone, PEG, or Polysorbates.

Peroxides in these excipients are the primary driver of N-oxide formation in solid/liquid

dosage forms.

Manufacturing Environment: Process under nitrogen blanketing if formulation involves liquid

phases or heating.

Packaging: Use packaging with low oxygen permeability (e.g., Alu-Alu blisters) and consider

oxygen scavengers for high-risk formulations.

Storage: The N-oxide is hygroscopic.[9][13] Store reference standards at -20°C under inert

atmosphere [3].
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To cite this document: BenchChem. [Technical Guide: Stability Profiling and Characterization
of (S)-Azelastine N-Oxide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602085/docs#technical-guide-stability-profiling-and-
characterization-of-s-azelastine-n-oxide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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